Cas no 72960-22-6 (Gomisin O)

• Product Name: Gomisin O
• CAS No: 72960-22-6
• MF: C₂₃H₂₈O₇
• MW: 416.464227676392
• CID: 2029599
• PubChem ID: 5317808
• Update Time: 2025-04-21

Gomisin O Chemical and Physical Properties

Names and Identifiers

• 6-epi-gomisin O
• epigomisin
• Epigomisin O
• gomisin E
• Gomisin O
• (5R,6S,7S,13aS)-5,6,7,8-Tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-5-ol
• GWDFJIBHVSYXQL-UHFFFAOYSA-N
• 1,2,3,13-Tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-5-ol #
• 3,4,5,19-Tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12
• 203U4U9E2M
• Q27253411
• AKOS037515110
• GomisinO
• MS-27243
• Benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-5-ol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, (5R,6S,7S)-
• CS-0019558
• (8R,9S,10S)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-8-ol
• 72960-22-6
• UNII-203U4U9E2M
• SCHEMBL1788230
• CHEMBL522973
• HY-N2235
• Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-5-ol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, (5R,6S,7S,13aS)-
• DA-73841
• (8R,9S,10S)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0(2),?.0(1)?,(1)?]nonadeca-1(12),2(7),3,5,13,18-hexaen-8-ol
• 5,6,7,8-Tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-5-ol
• FG74447

• Inchi： 1S/C23H28O7/c1-11-7-13-8-16-21(30-10-29-16)22(27-5)17(13)18-14(19(24)12(11)2)9-15(25-3)20(26-4)23(18)28-6/h8-9,11-12,19,24H,7,10H2,1-6H3/t11-,12-,19+/m0/s1
• InChI Key： GWDFJIBHVSYXQL-SYTFOFBDSA-N
• SMILES： O[C@H]1C2C=C(C(=C(C=2C2C(=C3C(=CC=2C[C@H](C)[C@@H]1C)OCO3)OC)OC)OC)OC

Computed Properties

• Exact Mass: 416.18400
• Monoisotopic Mass: 416.18350323 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6
• Molecular Weight: 416.5

Experimental Properties

• Color/Form: Powder
• Density: 1.204±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 575.6±50.0 °C at 760 mmHg
• Flash Point: 301.9±30.1 °C
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 75.61000
• LogP: 3.97840
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Gomisin O Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins